Cas no 2368870-29-3 (2,2-difluoro-2-(pyridin-2-yl)ethan-1-amine hydrochloride)

• Product Name: 2,2-difluoro-2-(pyridin-2-yl)ethan-1-amine hydrochloride
• CAS No: 2368870-29-3
• MF: C₇H₉ClF₂N₂
• MW: 194.61
• MDL: MFCD32068262
• CID: 5523363
• PubChem ID: 138755812
• Update Time: 2026-03-11

2,2-difluoro-2-(pyridin-2-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(pyridin-2-yl)ethan-1-amine hydrochloride
• 2,2-difluoro-2-(2-pyridyl)ethanamine
• 2,2-Difluoro-2-(2-pyridyl)ethanamine hydrochloride
• 2,2-difluoro-2-(2-pyridyl)ethanamine;hydrochloride
• P19948
• 2,2-difluoro-2-pyridin-2-ylethanamine;hydrochloride
• 2,2-Difluoro-2-(pyridin-2-yl)ethan-1-amine HCl
• BS-43647
• CS-0184131
• MFCD32068262
• starbld0021160
• 2368870-29-3
• SY321030

• MDL： MFCD32068262
• Inchi： 1S/C7H8F2N2.ClH/c8-7(9,5-10)6-3-1-2-4-11-6;/h1-4H,5,10H2;1H
• InChI Key： PIHMVJMICRXWDB-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1)(F)(F)CN.Cl

Computed Properties

• Exact Mass: 194.0422323g/mol
• Monoisotopic Mass: 194.0422323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-difluoro-2-(pyridin-2-yl)ethan-1-amine hydrochloride

Comprehensive Overview of 2,2-Difluoro-2-(pyridin-2-yl)ethan-1-amine Hydrochloride (CAS No. 2368870-29-3)

2,2-Difluoro-2-(pyridin-2-yl)ethan-1-amine hydrochloride (CAS No. 2368870-29-3) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoroethylamine moiety attached to a pyridine ring, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural features of 2,2-difluoro-2-(pyridin-2-yl)ethan-1-amine hydrochloride make it a valuable intermediate in medicinal chemistry. The presence of fluorine atoms enhances metabolic stability and bioavailability, addressing key challenges in modern drug design. Recent studies highlight its utility in structure-activity relationship (SAR) studies, where subtle modifications to the pyridine-ethylamine scaffold can dramatically alter biological activity. This aligns with the growing demand for fluorinated pharmaceuticals, which account for over 30% of FDA-approved drugs in the past decade.

From a synthetic chemistry perspective, the CAS 2368870-29-3 compound demonstrates remarkable reactivity in nucleophilic substitution and cross-coupling reactions. Its hydrochloride salt form improves solubility in aqueous systems, facilitating biological testing. The scientific community has shown particular interest in its potential as a proteolysis targeting chimera (PROTAC) warhead, connecting with current trends in targeted protein degradation therapies. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%) and structural integrity.

Industrial applications of 2,2-difluoro-2-(pyridin-2-yl)ethan-1-amine hydrochloride extend beyond pharmaceuticals. The compound's heterocyclic-fluorine combination makes it attractive for developing advanced electronic materials and liquid crystals. Its thermal stability and unique dipole moment contribute to innovations in organic semiconductors, responding to the global push for flexible electronics. Environmental considerations are addressed through its biodegradation studies, showing favorable ecological profiles compared to traditional fluorochemicals.

Quality control protocols for CAS 2368870-29-3 emphasize strict adherence to ICH guidelines, with particular attention to genotoxic impurity control. The compound's crystalline form has been characterized by XRPD, ensuring batch-to-batch consistency. Storage recommendations typically suggest 2-8°C under inert atmosphere to maintain stability, with shelf-life studies demonstrating excellent longevity when properly handled.

Emerging research directions for this compound include exploration as a PET tracer precursor in diagnostic imaging, leveraging the fluorine-18 isotope. The pyridine nitrogen serves as an excellent coordination site for metal catalysts, opening possibilities in homogeneous catalysis. Recent patent literature reveals innovative applications in covalent inhibitor design, particularly for cysteine-targeting therapeutics in oncology and inflammation.

Market analysis indicates growing demand for 2,2-difluoro-2-(pyridin-2-yl)ethan-1-amine hydrochloride across North America and Asia-Pacific regions, driven by pharmaceutical R&D investments. Custom synthesis services now offer multigram quantities with GMP-like standards to support preclinical development. The compound's logP and pKa values have been experimentally determined to aid in ADMET prediction modeling, reflecting the industry's focus on early-stage property optimization.

Comparative studies with analogous difluoroethylamine derivatives demonstrate superior cell permeability for the pyridine-containing variant. The protonated amine in the hydrochloride form enhances salt formation capabilities with various carboxylic acid partners. These characteristics position the compound as a privileged scaffold in fragment-based drug discovery, particularly for challenging targets like protein-protein interactions.

From a regulatory perspective, CAS 2368870-29-3 complies with major pharmacopeial standards, with comprehensive ICH M7 assessment available. The synthetic route has been optimized for atom economy, incorporating green chemistry principles through catalytic fluorination methods. Stability indicating methods have been developed using UPLC-UV/MS to monitor potential degradation pathways under various stress conditions.

Future prospects for this compound include potential applications in bioconjugation chemistry and antibody-drug conjugates (ADCs), where its amine functionality enables efficient linker attachment. The scientific literature continues to reveal novel reactivity patterns, particularly in electrophilic fluorination reactions. As the pharmaceutical industry increasingly values fluorine-containing motifs, 2,2-difluoro-2-(pyridin-2-yl)ethan-1-amine hydrochloride stands poised to play a significant role in next-generation therapeutic development.